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Compound of Interest

Compound Name: Nav1.8-IN-11

Cat. No.: B12369816

Application Notes and Protocols for Nav1.8-IN-
11

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information on the solubility and experimental
preparation of Nav1.8-IN-11, a potent and selective inhibitor of the voltage-gated sodium
channel Nav1.8. The provided protocols and data are intended to guide researchers in utilizing
this compound for in vitro studies related to pain and nociception.

Introduction to Nav1.8-IN-11

Nav1.8-IN-11 is a highly potent inhibitor of the Nav1.8 sodium channel, with a reported IC50
value of 0.1 nM.[1][2] The Nav1.8 channel is predominantly expressed in the peripheral
nervous system, specifically in nociceptive sensory neurons of the dorsal root ganglia (DRG).
[3][4] This channel plays a crucial role in the generation and propagation of action potentials in
response to noxious stimuli, making it a key target in pain research.[3][5][6] Due to its selective
expression and function, inhibitors of Nav1.8, such as Nav1.8-IN-11, are valuable tools for
investigating the mechanisms of pain and for the development of novel analgesic drugs.

Quantitative Data Summary

The following tables summarize the key quantitative data for Nav1.8-IN-11 and provide
solubility information for related Nav1.8 inhibitors, which can be used as a guide for solvent
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selection and stock solution preparation.

Table 1: Potency of Nav1.8-IN-11

Parameter Value Reference

IC50 (Nav1.8) 0.1 nM [1][2]

Table 2: Solubility of Structurally Related Nav1.8 Inhibitors

Compound Solvent Solubility Reference

116.67 mg/mL

Nav1.8-IN-4 DMSO [7]
(287.13 mM)
93 mg/mL (198.95

LTGO-33 DMSO [8]
mM)

A-803467 DMSO >13.95 mg/mL [9]

Note: While specific solubility data for Nav1.8-IN-11 is not publicly available, the data for similar
compounds strongly suggests that DMSO is a suitable solvent.

Preparation of Nav1.8-IN-11 Stock Solutions

Based on the solubility of related compounds, the following protocol is recommended for
preparing a stock solution of Nav1.8-IN-11.

Protocol 1: Preparation of Nav1.8-IN-11 Stock Solution
Materials:

e Nav1.8-IN-11 powder

o Dimethyl sulfoxide (DMSO), anhydrous

o Sterile, nuclease-free microcentrifuge tubes
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o Calibrated micropipettes
Procedure:

o Equilibrate the Nav1.8-IN-11 vial to room temperature before opening to prevent moisture
condensation.

e Weigh the desired amount of Nav1.8-IN-11 powder using an analytical balance.

e Add the appropriate volume of anhydrous DMSO to the vial to achieve the desired stock
concentration (e.g., 10 mM).

» To aid dissolution, gently vortex the solution and/or sonicate in an ultrasonic bath for a few
minutes. Visually inspect to ensure the compound is fully dissolved.

 Aliquot the stock solution into smaller volumes in sterile microcentrifuge tubes to avoid
repeated freeze-thaw cycles.

» Store the stock solution aliquots at -20°C or -80°C for long-term storage. When stored at
-20°C, it is recommended to use the solution within one month, and within six months when
stored at -80°C.[7]

Nav1.8 Signaling Pathway in Nociception

The following diagram illustrates the role of the Nav1.8 channel in the transmission of pain
signals in a nociceptive neuron.
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Caption: Nav1.8 signaling cascade in pain perception.

Experimental Workflow for In Vitro Assay

The following diagram outlines a general workflow for an in vitro electrophysiology experiment
to assess the inhibitory effect of Nav1.8-IN-11 on Nav1.8 channels.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b12369816?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/nav1-8-in-11.html
https://smallmolecules.com/product/2990578-70-4-medchemexpress-nav18-in-11-medchemexpress-mce-1-mg/
https://smallmolecules.com/product/2990578-70-4-medchemexpress-nav18-in-11-medchemexpress-mce-1-mg/
https://en.wikipedia.org/wiki/Nav1.8
https://www.mdpi.com/2218-273X/15/5/694
https://www.frontiersin.org/journals/cellular-neuroscience/articles/10.3389/fncel.2022.933874/full
https://www.frontiersin.org/journals/cellular-neuroscience/articles/10.3389/fncel.2022.933874/full
https://pmc.ncbi.nlm.nih.gov/articles/PMC11158627/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11158627/
https://www.medchemexpress.com/nav1-8-in-4.html
https://www.selleckchem.com/products/ltgo-33.html
https://www.apexbt.com/a-803467.html
https://www.benchchem.com/product/b12369816#nav1-8-in-11-solubility-and-preparation-for-experiments
https://www.benchchem.com/product/b12369816#nav1-8-in-11-solubility-and-preparation-for-experiments
https://www.benchchem.com/product/b12369816#nav1-8-in-11-solubility-and-preparation-for-experiments
https://www.benchchem.com/product/b12369816#nav1-8-in-11-solubility-and-preparation-for-experiments
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12369816?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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